Cas no 52583-68-3 (2-Pyridinecarboxaldehyde, 4-(3-nitrophenyl)-)

• Product Name: 2-Pyridinecarboxaldehyde, 4-(3-nitrophenyl)-
• CAS No: 52583-68-3
• MF: C₁₂H₈N₂O₃
• MW: 228.20352268219
• CID: 359295
• PubChem ID: 71365581
• Update Time: 2025-04-19

2-Pyridinecarboxaldehyde, 4-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde, 4-(3-nitrophenyl)-
• 4-(3-nitrophenyl)pyridine-2-carbaldehyde
• 52583-68-3
• DTXSID70788984

• Inchi： 1S/C12H8N2O3/c15-8-11-6-10(4-5-13-11)9-2-1-3-12(7-9)14(16)17/h1-8H
• InChI Key： XVVCSDJOANJABB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC(=C1)C1C=CN=C(C=O)C=1)=O

Computed Properties

• Exact Mass: 228.05354
• Monoisotopic Mass: 228.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• PSA: 73.1